N-(3-acetylphenyl)-2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18ClN3O2S/c1-13(25)15-4-3-5-17(10-15)23-19(26)12-27-20-22-11-18(24(20)2)14-6-8-16(21)9-7-14/h3-11H,12H2,1-2H3,(H,23,26)
• InChI Key: KQARLHXBCBYSLC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC=C(N2C)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

N-(3-acetylphenyl)-2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O2S and its molecular weight is 399.89. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds structurally related to N-(3-acetylphenyl)-2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide have been synthesized and evaluated for their potential antitumor activities. Derivatives bearing different heterocyclic ring systems, including those with imidazole and thiazole moieties, showed considerable anticancer activity against various cancer cell lines. The synthesis involved acetylation reactions and interactions with mercapto derivatives, highlighting the importance of the thioacetamide group in enhancing antitumor properties (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Agents

A series of compounds with a core structure similar to the one have been synthesized and tested for their antibacterial activity. The study aimed at developing new antibacterial agents by modifying the chemical structure to include various substituents, which resulted in significant antibacterial effects against a range of bacterial strains. This research demonstrates the compound's versatility and potential in addressing bacterial resistance (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Enzyme Inhibition

Investigations into the enzyme inhibition properties of similar compounds have revealed their potential as inhibitors for specific enzymes, such as acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), which is involved in cholesterol metabolism. These studies provide insights into how structural modifications can enhance the compound's efficacy as enzyme inhibitors, offering pathways for the development of new therapeutic agents (Shibuya et al., 2018).